Cas no 923148-37-2 (1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid
• CAS No: 923148-37-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 3154351
• PubChem ID: 17202033
• Update Time: 2025-05-23

1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid
• 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylicacid
• AKOS022347999
• 1-(2-methylbenzyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(o-Tolylmethyl)-5-oxo-pyrrolidine-3-carboxylic acid
• BS-4407
• CS-0315388
• 1-(o-Tolylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-[(2-methylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• AKOS000346503
• STL100229
• 923148-37-2

• Inchi： 1S/C13H15NO3/c1-9-4-2-3-5-10(9)7-14-8-11(13(16)17)6-12(14)15/h2-5,11H,6-8H2,1H3,(H,16,17)
• InChI Key： PURRCQVBQRILJX-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid

1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 923148-37-2): An Overview

1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 923148-37-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring with a ketone functionality and a substituted benzyl group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 923148-37-2) is defined by its molecular formula C₁₄H₁₅NO₃. The presence of the pyrrolidine ring, which is a five-membered heterocyclic compound, imparts unique chemical properties to the molecule. The ketone group at the 5-position of the pyrrolidine ring adds reactivity and potential for various chemical transformations. Additionally, the 2-methyl-benzyl substituent provides steric and electronic effects that influence the compound's interactions with biological targets.

In recent years, 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can inhibit certain proteases and kinases, which are implicated in diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid to selectively inhibit a specific serine protease involved in tumor cell proliferation. The researchers demonstrated that this inhibition led to a significant reduction in tumor growth in vitro and in animal models. This finding underscores the potential of this compound as a lead molecule for the development of novel anticancer agents.

Beyond its anticancer properties, 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid has also shown promise in the treatment of neurodegenerative diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to modulate certain signaling pathways associated with Alzheimer's disease. The results indicated that this compound could potentially reduce amyloid-beta aggregation and improve cognitive function in preclinical models.

The synthesis of 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid has been optimized through various synthetic routes, making it more accessible for large-scale production. One common approach involves the condensation of 2-methylbenzylamine with an appropriate α-ketoacid derivative, followed by cyclization to form the pyrrolidine ring. These synthetic methods have been refined to improve yield and purity, which are crucial for pharmaceutical applications.

In addition to its therapeutic potential, 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid has also been explored for its use as a building block in combinatorial chemistry and drug discovery. Its versatile structure allows for easy functionalization and modification, making it an attractive starting point for the development of novel compounds with diverse biological activities.

The safety profile of 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid has been evaluated through various preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, which are essential for its further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-(2-Methyl-benzyl)-5-oxo-pyrrolidine-3-carboxylic acid (CAS No. 923148-37-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent for various diseases. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in the future.